Cas no 1492894-28-6 (1-(Ethoxymethyl)-1h-indol-5-amine)

• Product Name: 1-(Ethoxymethyl)-1h-indol-5-amine
• CAS No: 1492894-28-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5702049
• PubChem ID: 65369858
• Update Time: 2025-05-19

1-(Ethoxymethyl)-1h-indol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-amine, 1-(ethoxymethyl)-
• 1492894-28-6
• AKOS014705646
• EN300-1107013
• 1-(ETHOXYMETHYL)-1H-INDOL-5-AMINE
• 1-(Ethoxymethyl)-1h-indol-5-amine

• Inchi： 1S/C11H14N2O/c1-2-14-8-13-6-5-9-7-10(12)3-4-11(9)13/h3-7H,2,8,12H2,1H3
• InChI Key： XVDRCJZBJNQSHF-UHFFFAOYSA-N
• SMILES： N1(COCC)C2=C(C=C(N)C=C2)C=C1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.2Ų

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 356.4±22.0 °C(Predicted)
• pka: 4.80±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(Ethoxymethyl)-1h-indol-5-amine

Professional Introduction to 1-(Ethoxymethyl)-1H-Indol-5-amine (CAS No. 1492894-28-6)

1-(Ethoxymethyl)-1H-indol-5-amine (CAS No. 1492894-28-6) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This indole derivative, characterized by its ethoxymethyl substituent at the 1-position and an amine group at the 5-position, possesses a versatile chemical profile that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The indole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities. Compounds containing the indole moiety have been extensively studied for their potential applications in treating neurological disorders, cancer, and infectious diseases. The introduction of an ethoxymethyl group at the 1-position of the indole ring enhances its reactivity and functionalization possibilities, opening up numerous synthetic pathways for drug development.

In recent years, there has been a surge in research focused on developing novel indole derivatives with enhanced pharmacological properties. The compound 1-(ethoxymethyl)-1H-indol-5-amine has emerged as a promising candidate due to its ability to modulate various biological targets. Specifically, studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors implicated in inflammatory responses and tumor progression.

One of the most compelling aspects of 1-(Ethoxymethyl)-1H-indol-5-amine is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to develop derivatives with improved solubility, bioavailability, and target specificity. For instance, modifications at the ethoxymethyl group have been explored to enhance metabolic stability, while alterations at the amine moiety have been investigated for their impact on receptor binding affinity.

The pharmacological profile of this compound has been further elucidated through computational modeling and experimental studies. Molecular docking simulations have suggested that 1-(ethoxymethyl)-1H-indol-5-amine can interact with specific binding pockets of target proteins, potentially leading to therapeutic effects. These findings have prompted researchers to investigate its efficacy in preclinical models, particularly in contexts such as neurodegenerative diseases and oncology.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. The development of efficient synthetic routes has enabled researchers to produce 1-(Ethoxymethyl)-1H-indol-5-amine on a larger scale, facilitating further exploration of its biological activities. Additionally, green chemistry principles have been incorporated into these synthetic processes, minimizing waste and improving sustainability.

The potential therapeutic applications of 1-(ethoxymethyl)-1H-indol-5-amine are vast and multifaceted. Preclinical data suggest that it may possess anti-inflammatory properties by modulating cytokine production and immune cell function. Furthermore, its ability to inhibit certain kinases associated with cancer cell proliferation has made it an attractive candidate for oncology research. These preliminary findings have sparked interest among pharmaceutical companies looking to develop novel treatments for these conditions.

In conclusion, 1-(Ethoxymethyl)-1H-indol-5-amine (CAS No. 1492894-28-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile biological activities. Its potential as a precursor for more complex drug candidates, coupled with recent advancements in synthetic methodologies and computational biology, positions it as a promising compound for future therapeutic applications. As research continues to uncover new insights into its pharmacological properties, it is likely that this indole derivative will play an increasingly important role in drug discovery and development.